Cas no 90663-77-7 (N~5~-(diaminomethylidene)-L-(5-~3~H_1_)ornithine)

• Product Name: N~5~-(diaminomethylidene)-L-(5-~3~H_1_)ornithine
• CAS No: 90663-77-7
• MF: C₆H₁₄N₄O₂
• MW: 174.200960636139
• CID: 1953167
• PubChem ID: 6913512
• Update Time: 2024-03-01

N~5~-(diaminomethylidene)-L-(5-~3~H_1_)ornithine Chemical and Physical Properties

Names and Identifiers

• N~5~-(diaminomethylidene)-L-(5-~3~H_1_)ornithine
• (2S)-2-amino-5-(diaminomethylideneamino)-5-tritiopentanoic acid
• L-Arginine-5-t (9CI)

• Inchi： 1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m0/s1
• InChI Key： ODKSFYDXXFIFQN-BYPYZUCNSA-N
• SMILES： C([C@H](N)C(=O)O)CC([H])NC(N)=N

Computed Properties

• Exact Mass: 176.1199
• Monoisotopic Mass: 176.1199
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.2
• Topological Polar Surface Area: 128

Experimental Properties

• Boiling Point: 409.1°C at 760 mmHg
• Flash Point: 201.2°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita